Cas no 79925-16-9 (2-(4-Cyanophenoxy)-2-methylpropanoic Acid)

• Product Name: 2-(4-Cyanophenoxy)-2-methylpropanoic Acid
• CAS No: 79925-16-9
• MF: C₁₁H₁₁NO₃
• MW: 205.209943056107
• CID: 556925
• PubChem ID: 2801238
• Update Time: 2025-06-12

2-(4-Cyanophenoxy)-2-methylpropanoic Acid Chemical and Physical Properties

Names and Identifiers

• Propanoic acid,2-(4-cyanophenoxy)-2-methyl-
• 2-(4-Cyanophenoxy)-2-methylpropanoic acid
• 2-(2-HYDROXYETHYL)-1-BOC-PIPERIDINE
• 2-(4-cyanophenoxy)-2-methylpropionic acid
• GBGYSMXMZDBILF-UHFFFAOYSA-N
• 2(4-Cyanophenoxy)-2-methylpropanoic acid
• EN300-110518
• DTXSID50384221
• TS-02922
• J-505967
• CHEMBL4576953
• CCG-234216
• HMS1432M18
• CS-0222144
• A19191
• 2-(4-cyanophenoxy)-2-methylpropionic acid, AldrichCPR
• 2-(4-cyanophenoxy)-2-methylpropanoicacid
• SCHEMBL4700424
• AKOS005136197
• Z803506568
• SR-01000003368-1
• 79925-16-9
• FT-0691231
• SR-01000003368
• MFCD00084986
• IDI1_012021
• Maybridge3_000634
• STL555543
• BBL101746
• DB-025696
• Propanoic acid, 2-(4-cyanophenoxy)-2-methyl-
• 2-(4-Cyanophenoxy)-2-methylpropanoic Acid

• MDL： MFCD00084986
• Inchi： 1S/C11H11NO3/c1-11(2,10(13)14)15-9-5-3-8(7-12)4-6-9/h3-6H,1-2H3,(H,13,14)
• InChI Key： GBGYSMXMZDBILF-UHFFFAOYSA-N
• SMILES： O(C1C=CC(C#N)=CC=1)C(C(=O)O)(C)C

Computed Properties

• Exact Mass: 205.07400
• Monoisotopic Mass: 205.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 70.3Ų

Experimental Properties

• PSA: 70.32000
• LogP: 1.80028

2-(4-Cyanophenoxy)-2-methylpropanoic Acid Security Information

• Hazard Category Code： 22
• Safety Instruction： S26-S36/37/39-S45
• Hazardous Material Identification：
• Risk Phrases：R20/21/22; R36/37/38
• Safety Term：S26;S36/37/39;S45

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenoxyacetic acid derivatives

Additional information on 2-(4-Cyanophenoxy)-2-methylpropanoic Acid

Professional Introduction to 2-(4-Cyanophenoxy)-2-methylpropanoic Acid (CAS No. 79925-16-9)

2-(4-Cyanophenoxy)-2-methylpropanoic Acid, identified by the Chemical Abstracts Service Number (CAS No.) 79925-16-9, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a phenoxy group linked to a cyanide-substituted benzene ring and an isobutyric acid moiety, has garnered attention due to its structural complexity and potential biological activities. The unique arrangement of functional groups in this compound makes it a valuable scaffold for the development of novel therapeutic agents, particularly in the realm of drug discovery and medicinal chemistry.

The structure of 2-(4-Cyanophenoxy)-2-methylpropanoic Acid presents a fascinating interplay of electronic and steric effects that influence its reactivity and interactions with biological targets. The presence of the cyanophenoxy group introduces both electron-withdrawing and electron-donating capabilities, depending on the molecular environment, while the methylpropanoic acid moiety contributes to lipophilicity and potential protease inhibition. These features have been exploited in recent research to develop molecules with enhanced pharmacokinetic properties and improved binding affinities to biological receptors.

In recent years, there has been growing interest in leveraging computational methods and high-throughput screening to identify promising candidates for drug development. The synthesis of 2-(4-Cyanophenoxy)-2-methylpropanoic Acid has been optimized using advanced catalytic techniques, enabling scalable production for both academic and industrial applications. Researchers have employed novel synthetic pathways that minimize byproduct formation, thereby improving yield and purity—crucial factors for subsequent pharmacological evaluation.

One of the most compelling aspects of this compound is its potential as a bioactive molecule. Preclinical studies have suggested that derivatives of 2-(4-Cyanophenoxy)-2-methylpropanoic Acid may exhibit inhibitory effects on certain enzymes implicated in inflammatory pathways. The phenoxy group, in particular, has been shown to modulate interactions with serine proteases, which are key targets in the treatment of chronic inflammatory diseases. Furthermore, the cyano substituent can engage in hydrogen bonding or π-stacking interactions with biological macromolecules, enhancing binding specificity.

The pharmaceutical industry has been particularly interested in exploring analogs of this compound due to their potential therapeutic utility. By systematically modifying the substituents on the benzene ring or introducing additional functional groups, chemists can fine-tune the pharmacological profile of these derivatives. For instance, replacing the cyanophenoxy group with a halogenated phenoxy moiety has been shown to alter metabolic stability while maintaining bioactivity. Such modifications are often guided by structure-activity relationship (SAR) studies, which provide critical insights into optimizing drug-like properties.

Advances in analytical chemistry have also played a pivotal role in characterizing 2-(4-Cyanophenoxy)-2-methylpropanoic Acid and its derivatives. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography have enabled researchers to elucidate detailed structural information at atomic resolution. These high-resolution data are essential for understanding how the compound interacts with biological targets at the molecular level—a cornerstone of rational drug design.

The development of novel synthetic methodologies has further propelled research into this compound. Transition-metal-catalyzed cross-coupling reactions, for example, have provided efficient routes to constructing complex aromatic systems found in 2-(4-Cyanophenoxy)-2-methylpropanoic Acid derivatives. Additionally, biocatalytic approaches have emerged as sustainable alternatives to traditional chemical synthesis, offering environmentally friendly pathways for producing these valuable intermediates.

In conclusion, 2-(4-Cyanophenoxy)-2-methylpropanoic Acid (CAS No. 79925-16-9) represents a structurally intriguing molecule with significant potential in pharmaceutical research. Its unique combination of functional groups makes it a versatile scaffold for developing new therapeutic agents targeting various disease mechanisms. As research continues to uncover new synthetic strategies and pharmacological applications, this compound is poised to remain at the forefront of medicinal chemistry innovation.